Cas no 50712-67-9 (2-(bromomethyl)-4-chlorobenzonitrile)

2-(Bromomethyl)-4-chlorobenzonitrile is a versatile brominated aromatic compound featuring both a reactive bromomethyl group and a nitrile functionality. Its molecular structure, incorporating a chloro substituent at the para position, enhances its utility as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The bromomethyl group facilitates nucleophilic substitution reactions, enabling further functionalization, while the nitrile group offers additional reactivity for transformations such as hydrolysis or reduction. This compound is valued for its high purity and stability under controlled conditions, making it suitable for precise synthetic applications. Proper handling is required due to its potential lachrymatory and irritant properties.

2-(bromomethyl)-4-chlorobenzonitrile structure

50712-67-9 structure

Product Name:2-(bromomethyl)-4-chlorobenzonitrile

CAS No:50712-67-9

MF:C₈H₅BrClN

MW:230.489000082016

MDL:MFCD11847520

CID:4650908

PubChem ID:12668053

Update Time:2025-06-06

2-(bromomethyl)-4-chlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

- SCHEMBL584071
- SY244374
- 4-Chloro-2-(bromo-methyl)-benzonitrile
- 2-(BROMOMETHYL)-4-CHLOROBENZONITRILE
- MFCD11847520
- DA-05375
- F20212
- FKNQHVPLFJLZEV-UHFFFAOYSA-N
- 50712-67-9
- AKOS022657559
- CS-0060106
- 2-bromomethyl-4-chloro-benzonitrile
- AS-62754
- 2-(bromomethyl)-4-chlorobenzonitrile
- MDL： MFCD11847520
- Inchi： 1S/C8H5BrClN/c9-4-7-3-8(10)2-1-6(7)5-11/h1-3H,4H2
- InChI Key： FKNQHVPLFJLZEV-UHFFFAOYSA-N
- SMILES： BrCC1C=C(C=CC=1C#N)Cl

Computed Properties

Exact Mass: 228.92939g/mol
Monoisotopic Mass: 228.92939g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 23.8Å²

2-(bromomethyl)-4-chlorobenzonitrile Pricemore >>

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